Cas no 338733-59-8 (3-(1h-imidazol-4-yl)-propionaldehyde)

3-(1h-imidazol-4-yl)-propionaldehyde structure
338733-59-8 structure
Product Name:3-(1h-imidazol-4-yl)-propionaldehyde
CAS No:338733-59-8
MF:C6H8N2O
MW:124.1405210495
CID:918501
PubChem ID:12870351
Update Time:2025-04-19

3-(1h-imidazol-4-yl)-propionaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(1h-imidazol-4-yl)-propionaldehyde
    • 3-(1H-imidazol-5-yl)propanal
    • AG-F-14527
    • AGN-PC-00JV1F
    • CTK4H1362
    • 338733-59-8
    • EN300-1816553
    • HPOGTCJCFDTLAL-UHFFFAOYSA-N
    • SCHEMBL1117288
    • AKOS006238361
    • DA-06704
    • DTXSID50512002
    • Inchi: 1S/C6H8N2O/c9-3-1-2-6-4-7-5-8-6/h3-5H,1-2H2,(H,7,8)
    • InChI Key: HPOGTCJCFDTLAL-UHFFFAOYSA-N
    • SMILES: O=CCCC1=CN=CN1

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 0.54120

3-(1h-imidazol-4-yl)-propionaldehyde Related Literature

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